5-Methyl-1-(propan-2-yl)pyrazolidin-3-one

• CAS No.: 740741-79-1
• Molecular Formula: C7H14N2O
• Molecular Weight: 142.20 g/mol
• IUPAC Name: 5-methyl-1-propan-2-ylpyrazolidin-3-one
• InChI: InChI=1S/C7H14N2O/c1-5(2)9-6(3)4-7(10)8-9/h5-6H,4H2,1-3H3,(H,8,10)
• InChI Key: ROSMNIILOHBKPL-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=O)NN1C(C)C

Description

5-Methyl-1-(propan-2-yl)pyrazolidin-3-one is a useful research compound. Its molecular formula is C7H14N2O and its molecular weight is 142.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(1-Methylethyl)-5-methyl-3-pyrazolidinone monohydrochloride (150 g; 0.84 mol) is treated with saturated aqueous potassium carbonate (1.2 L) and ethyl acetate (1.0 L). The mixture is filtered and the phases are separated. The organic phase is dried with anhydrous sodium sulphate, filtered and evaporated in vacuo to yield 1-(1-methylethyl)-5-methyl-3-pyrazolidinone as a solid.